APDye 532 Azide

• Molecular Formula: C33H34N6O10S2
• Molecular Weight: 738.8 g/mol
• IUPAC Name: 13-[4-(6-azidohexylcarbamoyl)-2-carboxyphenyl]-22-sulfo-2-oxa-6-aza-20-azoniapentacyclo[12.8.0.03,12.05,10.016,21]docosa-1(22),3(12),4,10,13,15,20-heptaene-4-sulfonate
• InChI: InChI=1S/C33H34N6O10S2/c34-39-38-14-4-2-1-3-11-37-32(40)20-9-10-21(22(17-20)33(41)42)25-23-15-18-7-5-12-35-26(18)30(50(43,44)45)28(23)49-29-24(25)16-19-8-6-13-36-27(19)31(29)51(46,47)48/h9-10,15-17,35H,1-8,11-14H2,(H,37,40)(H,41,42)(H,43,44,45)(H,46,47,48)
• InChI Key: MMYVHCFWQRVZKT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC3=C(C(=C2NC1)S(=O)(=O)[O-])OC4=C(C5=[NH+]CCCC5=CC4=C3C6=C(C=C(C=C6)C(=O)NCCCCCCN=[N+]=[N-])C(=O)O)S(=O)(=O)O

Description

APDye 532 Azide: is a bright, yellow-fluorescent dye that reacts with terminal alkynes via a copper-catalyzed click reaction to form a stable triazole linker . It is spectrally similar to Alexa Fluor 532 and DyLight 532 . This compound is widely used in various scientific research applications due to its excellent photostability and high fluorescence intensity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The key step involves the reaction of the dye with sodium azide in the presence of a suitable solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) .

Industrial Production Methods: In industrial settings, the production of APDye 532 Azide involves large-scale synthesis using automated reactors to ensure consistent quality and yield. The process typically includes purification steps such as high-performance liquid chromatography (HPLC) to achieve a purity of ≥95% .

Chemical Reactions Analysis

Types of Reactions: APDye 532 Azide primarily undergoes click reactions, specifically the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction . This reaction forms a stable triazole linker, which is highly useful in bioconjugation and labeling applications.

Common Reagents and Conditions:

Reagents: Terminal alkynes, copper sulfate, sodium ascorbate.

Conditions: The reaction is typically carried out in aqueous or organic solvents at room temperature.

Major Products: The major product of the CuAAC reaction involving this compound is a triazole-linked conjugate, which retains the fluorescent properties of the dye .

Scientific Research Applications

APDye 532 Azide is extensively used in various scientific research fields, including:

Chemistry: Used for labeling and tracking molecules in complex chemical reactions.

Biology: Employed in fluorescence microscopy for imaging cellular structures and processes.

Medicine: Utilized in diagnostic assays and imaging techniques to detect and monitor diseases.

Industry: Applied in the development of fluorescent probes and sensors for various industrial applications.

Comparison with Similar Compounds

Similar Compounds:

• Alexa Fluor 532 Azide
• DyLight 532 Azide
• APDye 532 Alkyne
• APDye 532 Picolyl Azide

Uniqueness: APDye 532 Azide stands out due to its high fluorescence intensity and excellent photostability, making it highly suitable for long-term imaging applications . Additionally, its compatibility with a wide range of solvents and reaction conditions enhances its versatility in various research and industrial settings .